BENGHE Methodological & Application

Check Availability & Pricing

Application Note: Preparation of Naringenin
Triacetate Stock Solution in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Naringenin triacetate

Cat. No.: B8019862

Audience: Researchers, scientists, and drug development professionals.

Introduction Naringenin triacetate, a synthetic derivative of the flavonoid naringenin, offers
improved lipid solubility and bioavailability.[1] It is investigated for its potential therapeutic
effects, including its binding affinity to the first bromodomain (BD1) of the BRD4 protein.[1][2]
Accurate and consistent preparation of stock solutions is crucial for reliable experimental
results in cell culture and other in vitro assays. Dimethyl sulfoxide (DMSO) is a common solvent
for preparing high-concentration stock solutions of hydrophobic compounds like naringenin
triacetate due to its excellent solubilizing properties. This document provides a detailed

protocol for the preparation, storage, and handling of naringenin triacetate stock solutions in
DMSO.

Physicochemical Properties A summary of the key quantitative data for naringenin triacetate
is provided in the table below for easy reference.

Property Value References
Molecular Formula C21H180s [2][3]1[4]
Molecular Weight 398.36 g/mol [1112][3]

CAS Number 3682-04-0 [3][5]
Solubility in DMSO 80 mg/mL (200.82 mM) [1]
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Experimental Protocol: Stock Solution Preparation

This protocol details the steps for preparing a 100 mM stock solution of naringenin triacetate
in DMSO. This concentration is a common starting point for creating working solutions for
various experimental assays.

Materials:

e Naringenin triacetate powder (purity >98%)

o Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)
o Calibrated analytical balance

 Sterile microcentrifuge tubes or vials (amber or wrapped in foil)
o Sterile pipette tips

e Vortex mixer

 Ultrasonic bath

Procedure:

¢ Determine the required mass:

o To prepare 1 mL of a 100 mM stock solution, the required mass of naringenin triacetate
is calculated as follows:

» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Mass (mg) = 100 mmol/L x 0.001 L x 398.36 g/mol x 1000 mg/g
= Mass = 39.84 mg

e Weighing the compound:

o Using a calibrated analytical balance, carefully weigh out 39.84 mg of naringenin
triacetate powder.
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o Transfer the powder into a sterile, light-protected vial (e.g., an amber vial).

» Dissolving the compound:
o Add 1 mL of anhydrous DMSO to the vial containing the naringenin triacetate powder.
o Cap the vial securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

e Ensuring complete solubilization:
o Visually inspect the solution for any undissolved patrticles.

o If particles remain, sonicate the solution in an ultrasonic bath for 5-10 minutes.[1] Gentle
warming to 37°C can also aid in dissolution.[6][7]

o After sonication, vortex the solution again to ensure homogeneity.

» Aliquoting and Storage:

[¢]

Once the naringenin triacetate is fully dissolved, aliquot the stock solution into smaller,
single-use volumes in sterile, light-protected microcentrifuge tubes. This prevents repeated
freeze-thaw cycles which can degrade the compound.

o

For short-term storage (up to 1 month), store the aliquots at -20°C.[2][6]

[¢]

For long-term storage (up to 6 months), store the aliquots at -80°C.[2][6]

[¢]

Crucially, always protect the stock solution from light.[2][5]

Workflow for Naringenin Triacetate Stock Solution Preparation
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Caption: Workflow for preparing naringenin triacetate stock solution.
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Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling naringenin triacetate and DMSO.

e Handle DMSO in a well-ventilated area or a chemical fume hood, as it can facilitate the
absorption of other chemicals through the skin.

» Refer to the Safety Data Sheet (SDS) for naringenin triacetate for comprehensive safety
and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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